Cas no 2680696-15-3 (benzyl 2-bromo-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate)
2680696-15-3 structure
Product Name:benzyl 2-bromo-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate
CAS No:2680696-15-3
MF:C14H11BrN2O3S
MW:367.217741250992
CID:5622273
PubChem ID:165934014
Update Time:2023-11-27
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28300566
- benzyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate
- 2680696-15-3
- benzyl 2-bromo-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate
-
- Inchi: 1S/C14H11BrN2O3S/c15-13-16-10-6-17(7-11(18)12(10)21-13)14(19)20-8-9-4-2-1-3-5-9/h1-5H,6-8H2
- InChI Key: XXQASQGPQSYYBC-UHFFFAOYSA-N
- SMILES: BrC1=NC2=C(C(CN(C(=O)OCC3C=CC=CC=3)C2)=O)S1
Computed Properties
- Exact Mass: 365.96738g/mol
- Monoisotopic Mass: 365.96738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 87.7Ų
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28300566-1g |
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2680696-15-3 | 1g |
$2921.0 | 2023-09-07 | ||
| Enamine | EN300-28300566-5g |
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2680696-15-3 | 5g |
$8470.0 | 2023-09-07 | ||
| Enamine | EN300-28300566-10g |
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2680696-15-3 | 10g |
$12560.0 | 2023-09-07 | ||
| Enamine | EN300-28300566-0.05g |
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2680696-15-3 | 95.0% | 0.05g |
$2454.0 | 2025-03-19 | |
| Enamine | EN300-28300566-0.1g |
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2680696-15-3 | 95.0% | 0.1g |
$2571.0 | 2025-03-19 | |
| Enamine | EN300-28300566-0.25g |
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2680696-15-3 | 95.0% | 0.25g |
$2687.0 | 2025-03-19 | |
| Enamine | EN300-28300566-0.5g |
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2680696-15-3 | 95.0% | 0.5g |
$2804.0 | 2025-03-19 | |
| Enamine | EN300-28300566-1.0g |
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2680696-15-3 | 95.0% | 1.0g |
$2921.0 | 2025-03-19 | |
| Enamine | EN300-28300566-2.5g |
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2680696-15-3 | 95.0% | 2.5g |
$5724.0 | 2025-03-19 | |
| Enamine | EN300-28300566-5.0g |
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine-5-carboxylate |
2680696-15-3 | 95.0% | 5.0g |
$8470.0 | 2025-03-19 |
benzyl 2-bromo-7-oxo-4H,5H,6H,7H-1,3thiazolo4,5-cpyridine-5-carboxylate Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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